Cas no 22350-41-0 (5,6-trans-Vitamin D3)

• Product Name: 5,6-trans-Vitamin D3
• CAS No: 22350-41-0
• MF: C₂₇H₄₄O
• MW: 384.637668609619
• MDL: MFCD28133530
• CID: 250755
• PubChem ID: 5283711
• Update Time: 2025-05-22

5,6-trans-Vitamin D3 Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,3-[(2E)-2-[(1R,3aS,7aR)-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,(1S,3E)-
• 5,6-trans-Vitamin D3
• 3&beta
• Cyclohexanol,3-[(2E)-2-[(1R,3aS,7aR)-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene
• (3S,5E,7E)-9,10-Secocholesta-5,7,10-trien-3-ol

• MDL： MFCD28133530
• Inchi： 1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h12-13,19,21,24-26,28H,3,6-11,14-18H2,1-2,4-5H3/b22-12+,23-13+/t21-,24+,25-,26+,27-/m1/s1
• InChI Key： QYSXJUFSXHHAJI-FVUVGDFOSA-N
• SMILES： O[C@H]1CCC(=C)/C(/C1)=C/C=C1\CCC[C@@]2(C)[C@H]\1CC[C@@H]2[C@H](C)CCCC(C)C

Computed Properties

• Exact Mass: 384.33900

Experimental Properties

• PSA: 20.23000
• LogP: 7.61900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives

Additional information on 5,6-trans-Vitamin D3

5,6-trans-Vitamin D3 (CAS No. 22350-41-0): A Comprehensive Guide to Its Properties and Applications

5,6-trans-Vitamin D3 (CAS No. 22350-41-0) is a unique isomer of Vitamin D3 that has garnered significant attention in the fields of biochemistry, nutrition, and pharmaceuticals. Unlike the more commonly known Vitamin D3 (cholecalciferol), this trans-isomer exhibits distinct structural and functional characteristics that make it a subject of ongoing research. In this article, we delve into the properties, applications, and market trends surrounding 5,6-trans-Vitamin D3, while addressing some of the most frequently searched questions about this compound.

The chemical structure of 5,6-trans-Vitamin D3 differs from standard Vitamin D3 due to the trans-configuration at the 5,6-position. This subtle yet impactful change influences its biological activity and metabolic pathways. Researchers have explored its potential role in calcium homeostasis, immune modulation, and even cancer prevention. With the growing interest in Vitamin D analogs and their therapeutic applications, 5,6-trans-Vitamin D3 has emerged as a promising candidate for further study.

One of the most searched questions about 5,6-trans-Vitamin D3 is: "What are the benefits of 5,6-trans-Vitamin D3 compared to regular Vitamin D3?" While both compounds share some overlapping functions, the trans-isomer may offer unique advantages in certain clinical scenarios. For instance, preliminary studies suggest that 5,6-trans-Vitamin D3 might have a longer half-life in the body, potentially leading to sustained effects. Additionally, its altered binding affinity to the Vitamin D receptor (VDR) could make it a valuable tool for targeted therapies.

The applications of 5,6-trans-Vitamin D3 extend beyond traditional uses of Vitamin D. In the nutraceutical industry, it is being investigated as a novel ingredient for dietary supplements aimed at supporting bone health and immune function. The pharmaceutical sector is also exploring its potential in treating conditions like osteoporosis, autoimmune diseases, and even certain skin disorders. As consumers become more health-conscious, searches for "best Vitamin D3 supplements" and "natural sources of Vitamin D" have surged, highlighting the relevance of this compound in today's market.

Another hot topic surrounding 5,6-trans-Vitamin D3 is its role in immune system support. With the increased focus on immunity due to global health trends, many users are searching for "how to boost immunity with Vitamin D". While standard Vitamin D3 is well-known for its immune-modulating effects, researchers are now examining whether the trans-isomer could offer enhanced or complementary benefits. Early findings indicate that 5,6-trans-Vitamin D3 might influence the production of antimicrobial peptides, which play a critical role in the body's defense mechanisms.

From a market perspective, the demand for Vitamin D analogs like 5,6-trans-Vitamin D3 is on the rise. The global nutraceutical and pharmaceutical industries are investing heavily in research and development to explore new applications. Searches for "buy 5,6-trans-Vitamin D3" and "5,6-trans-Vitamin D3 suppliers" have increased, reflecting growing interest from manufacturers and researchers alike. Companies specializing in fine chemicals and bioactive compounds are now offering high-purity 5,6-trans-Vitamin D3 to meet this demand.

Quality and purity are critical factors when working with 5,6-trans-Vitamin D3. Researchers and manufacturers often search for "5,6-trans-Vitamin D3 purity standards" and "analytical methods for Vitamin D3 isomers". Advanced techniques like HPLC and NMR spectroscopy are commonly employed to ensure the compound meets stringent quality criteria. This emphasis on quality control underscores the importance of reliable sourcing and rigorous testing in the production of 5,6-trans-Vitamin D3.

In conclusion, 5,6-trans-Vitamin D3 (CAS No. 22350-41-0) represents a fascinating area of study within the Vitamin D family. Its unique properties and potential applications make it a compound of interest for researchers, healthcare professionals, and supplement manufacturers. As the scientific community continues to uncover its benefits, 5,6-trans-Vitamin D3 is poised to play an increasingly important role in health and wellness. Whether you're a scientist exploring its mechanisms or a consumer curious about its advantages, this isomer offers a compelling glimpse into the future of Vitamin D research.